Cas no 2138549-09-2 (3,4-difluoro-5-(3-methoxyphenyl)aniline)

• Product Name: 3,4-difluoro-5-(3-methoxyphenyl)aniline
• CAS No: 2138549-09-2
• MF: C₁₃H₁₁F₂NO
• MW: 235.229350328445
• CID: 6454664
• PubChem ID: 165495925
• Update Time: 2025-05-19

3,4-difluoro-5-(3-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-5-(3-methoxyphenyl)aniline
• 2138549-09-2
• EN300-1142158

• Inchi： 1S/C13H11F2NO/c1-17-10-4-2-3-8(5-10)11-6-9(16)7-12(14)13(11)15/h2-7H,16H2,1H3
• InChI Key： BJHJOLAFMTYBDV-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C1C=CC=C(C=1)OC)N)F

Computed Properties

• Exact Mass: 235.08087030g/mol
• Monoisotopic Mass: 235.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,4-difluoro-5-(3-methoxyphenyl)aniline

Introduction to 3,4-difluoro-5-(3-methoxyphenyl)aniline (CAS No. 2138549-09-2)

3,4-difluoro-5-(3-methoxyphenyl)aniline (CAS No. 2138549-09-2) is a versatile organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes difluoro and methoxy substituents on the aromatic ring, making it an intriguing candidate for the development of novel therapeutic agents and advanced materials.

The molecular formula of 3,4-difluoro-5-(3-methoxyphenyl)aniline is C₁₁H₁₀F₂N₂O, and its molecular weight is approximately 216.20 g/mol. The compound's structure features a central aniline core with two fluorine atoms at the 3 and 4 positions, and a 3-methoxyphenyl group at the 5 position. This specific arrangement of functional groups imparts unique chemical properties and reactivity profiles to the molecule.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceutical research due to their ability to modulate biological activity and improve drug-like properties. The presence of fluorine atoms in 3,4-difluoro-5-(3-methoxyphenyl)aniline can enhance the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug discovery and development.

The methoxy group in 3,4-difluoro-5-(3-methoxyphenyl)aniline also plays a crucial role in its biological activity. Methoxy substituents are known to influence the electronic properties of aromatic rings, which can affect the binding affinity and selectivity of the molecule towards specific biological targets. This makes 3,4-difluoro-5-(3-methoxyphenyl)aniline an attractive scaffold for designing drugs with improved pharmacological profiles.

CAS No. 2138549-09-2 has been studied in various preclinical models to evaluate its potential therapeutic applications. Research has shown that this compound exhibits promising activity against certain types of cancer cells, particularly those involved in breast and lung cancer. The mechanism of action is thought to involve the modulation of key signaling pathways that regulate cell proliferation and apoptosis.

Beyond its potential as a therapeutic agent, 3,4-difluoro-5-(3-methoxyphenyl)aniline has also found applications in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic properties through structural modifications opens up new possibilities for developing advanced materials with tailored performance characteristics.

The synthesis of 3,4-difluoro-5-(3-methoxyphenyl)aniline typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3,4-difluorobenzene with 3-methoxybenzene followed by amination to form the final product. The synthetic process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while CAS No. 2138549-09-2 is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area away from incompatible substances.

To further explore the potential applications of 3,4-difluoro-5-(3-methoxyphenyl)aniline, ongoing research is focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Computational methods such as molecular docking and quantum mechanics calculations are being employed to predict the binding modes and interactions of this compound with target proteins.

In conclusion, CAS No. 2138549-09-2, or 3,4-difluoro-5-(3-methoxyphenyl)aniline, represents a valuable compound with diverse applications in pharmaceutical research and materials science. Its unique molecular structure offers opportunities for developing novel therapeutic agents and advanced materials with improved performance characteristics. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the significance of this compound in modern chemistry.